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Compound of Interest

Compound Name: 2-Hexyldecanoic acid

Cat. No.: B1666272 Get Quote

This technical guide provides a comprehensive overview of 2-Hexyldecanoic acid, a

branched-chain saturated fatty acid. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its synonyms, physicochemical

properties, synthesis, and analytical methods. Additionally, a generalized metabolic pathway for

branched-chain fatty acids is presented.

Nomenclature and Synonyms
2-Hexyldecanoic acid is known by a variety of names across different contexts, including

systematic IUPAC names, common names, and commercial trade names. The Chemical

Abstracts Service (CAS) Registry Number for 2-Hexyldecanoic acid is 25354-97-6.[1][2][3] A

comprehensive list of its synonyms is provided in Table 1 for clear identification and cross-

referencing in scientific literature and commercial databases.

Table 1: Synonyms and Identifiers for 2-Hexyldecanoic Acid
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Type Name/Identifier

Systematic IUPAC Name 2-Hexyldecanoic acid

Common Synonyms
Isopalmitic Acid[4], Pentadecane-7-carboxylic

acid[4], 2-n-Hexyldecanoic acid

Trade/Commercial Names
C16 Guerbet fatty acid, Isocarb 16, Fine Oxocol

Isopalmitic Acid

CAS Registry Number 25354-97-6

EC Number 246-885-9

PubChem CID 32912

InChI Key JMOLZNNXZPAGBH-UHFFFAOYSA-N

Other Names Decanoic acid, 2-hexyl-, 2-Hexyldecansaeure

Physicochemical Properties
2-Hexyldecanoic acid is a branched-chain fatty acid, a structural characteristic that influences

its physical and chemical properties, distinguishing it from its linear isomer, palmitic acid. These

properties are crucial for its application in various fields, including cosmetics, lubricants, and as

a surfactant. A summary of its key physicochemical data is presented in Table 2.

Table 2: Physicochemical Properties of 2-Hexyldecanoic Acid
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Property Value

Molecular Formula C16H32O2

Molecular Weight 256.42 g/mol

Appearance Colorless to light yellow liquid

Melting Point 10 °C

Boiling Point 165-168 °C at 2 mmHg

Density 0.88 g/cm³

Refractive Index n20/D 1.446

Flash Point 174 °C

Water Solubility 70.83 µg/L at 20 °C

pKa 4.90 ± 0.40 (Predicted)

LogP 6.21 at 25 °C

Experimental Protocols
Synthesis of 2-Hexyldecanoic Acid
A common method for the synthesis of 2-Hexyldecanoic acid involves the Guerbet reaction,

where primary alcohols are converted to β-alkylated dimer alcohols, which are then oxidized to

carboxylic acids. A specific patented preparation method is outlined below:

Step 1: Alkylation

Ethyl acetoacetate or methyl acetoacetate is used as the starting material.

The starting material is dissolved in an anhydrous solution of sodium methoxide or sodium

ethoxide.

The solution is successively reacted with an octyl halide and a hexyl halide in two sequential

alkylation steps to form an intermediate.
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Step 2: Decomposition

The resulting intermediate is then decomposed in a 30-50% by mass aqueous alkaline

solution.

This decomposition step yields 2-Hexyldecanoic acid.

This method is reported to produce 2-Hexyldecanoic acid with high purity (≥99.00%) and a

high yield (≥80.0%) under mild reaction conditions.

Another synthetic route involves the following steps:

Methyl octanoate and sodium hydroxide are dissolved in methanol.

1-Chlorohexane is slowly added, and the mixture is heated to 60°C and reacted for 6 hours.

An aqueous solution of sodium hydroxide is then added, and the reaction continues at 60°C

for another 6 hours.

The solvent is removed under reduced pressure.

The system is neutralized with hydrochloric acid, and the organic phase is extracted and

purified to yield 2-hexyldecanoic acid.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and effective technique for

the analysis and identification of 2-Hexyldecanoic acid.

Sample Preparation:

For biological samples, a lipid extraction is typically performed using a solvent system such

as chloroform:methanol.

The fatty acids in the extract are then derivatized to form more volatile esters, commonly

methyl esters (FAMEs), by reacting with a reagent like boron trifluoride in methanol.
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GC-MS Analysis:

The derivatized sample is injected into the gas chromatograph.

The different components of the sample are separated based on their boiling points and

interactions with the stationary phase of the GC column.

As the separated components elute from the column, they enter the mass spectrometer.

The mass spectrometer ionizes the molecules and separates the ions based on their mass-

to-charge ratio, generating a unique mass spectrum for each component.

The mass spectrum of the 2-Hexyldecanoic acid derivative can be compared to a spectral

library for positive identification. The PubChem database contains experimental GC-MS data

for 2-Hexyldecanoic acid.

Biological Context and Metabolic Pathways
While specific signaling pathways directly involving 2-Hexyldecanoic acid are not extensively

documented, its role can be inferred from the metabolism of branched-chain fatty acids. Unlike

their straight-chain counterparts, the α-carbon branching in 2-Hexyldecanoic acid prevents

direct β-oxidation. Therefore, it likely undergoes an initial α-oxidation step to remove the

carboxyl group, followed by β-oxidation of the resulting shorter fatty acid.

Branched-chain fatty acids have been noted for their antimicrobial properties. For instance,

isomers of hexadecynoic acid have shown activity against multidrug-resistant Staphylococcus

aureus. The metabolism of the closely related linear saturated fatty acid, palmitic acid, has

been extensively studied and is known to be involved in various cellular processes, including

energy metabolism and lipotoxicity when in excess.

The following diagram illustrates a generalized workflow for the analysis of fatty acids like 2-
Hexyldecanoic acid from a biological sample and a simplified representation of the metabolic

fate of branched-chain fatty acids.
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Workflow for Fatty Acid Analysis and Generalized Metabolic Pathway
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Caption: Workflow for the analysis and generalized metabolism of 2-Hexyldecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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